(4-Bromo-2-chlorophenyl)hydrazine hydrochloride
Description
(4-Bromo-2-chlorophenyl)hydrazine hydrochloride is a chemical compound with the molecular formula C6H7BrCl2N2 . It has a molecular weight of 257.94 g/mol . The compound is also known by several synonyms, including 1034891-38-7, 1-(4-Bromo-2-chlorophenyl)hydrazine, HCl, and (4-bromo-2-chlorophenyl)hydrazine;hydrochloride .
Molecular Structure Analysis
The InChI representation of the compound isInChI=1S/C6H6BrClN2.ClH/c7-4-1-2-6(10-9)5(8)3-4;/h1-3,10H,9H2;1H . The canonical SMILES representation is C1=CC(=C(C=C1Br)Cl)NN.Cl . Physical And Chemical Properties Analysis
The compound has a hydrogen bond donor count of 3 and a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 1 . The exact mass and the monoisotopic mass of the compound are 255.91697 g/mol . The topological polar surface area is 38 Ų . The heavy atom count is 11 . The compound has a formal charge of 0 .Scientific Research Applications
Synthesis of Nitrogen Heterocycles
(4-Bromo-2-chlorophenyl)hydrazine hydrochloride: is utilized as a chemical intermediate in the synthesis of nitrogen heterocycles . These structures are significant due to their presence in many biologically active molecules, including pharmaceuticals and agrochemicals.
Pharmaceutical Chemistry
In pharmaceutical chemistry, this compound serves as a reagent for creating novel compounds with potential therapeutic effects . Its ability to introduce nitrogen-containing groups is valuable for the development of new drugs.
Materials Science
The compound finds application in materials science, where it is used to synthesize materials with unique properties, such as conductive polymers or materials with specific optical characteristics .
Environmental Science
In environmental science, (4-Bromo-2-chlorophenyl)hydrazine hydrochloride can be used to develop sensors or indicators for environmental monitoring due to its reactive nature with various environmental pollutants .
Chemical Research
It is a key reagent in chemical research for synthesizing compounds with special chemical structures, which can lead to the discovery of new reactions and pathways .
Analytical Chemistry
This compound is also important in analytical chemistry, where it may be used to create new assays or detection methods for chemical substances .
Biochemistry
In biochemistry, it can be used to study enzyme reactions involving hydrazine derivatives or to modify biochemical compounds .
Organic Synthesis
(4-Bromo-2-chlorophenyl)hydrazine hydrochloride: is employed in organic synthesis to introduce the hydrazine moiety into organic molecules, which can be a pivotal step in the synthesis of complex organic compounds .
properties
IUPAC Name |
(4-bromo-2-chlorophenyl)hydrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrClN2.ClH/c7-4-1-2-6(10-9)5(8)3-4;/h1-3,10H,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAGDJXZCBGGXTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)Cl)NN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrCl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromo-2-chlorophenyl)hydrazine hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
